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Compound of Interest

Compound Name: Sodium antimonate

Cat. No.: B085099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium
antimonate in various solvents. Due to the limited availability of extensive quantitative data in

publicly accessible literature, this guide summarizes the existing information and presents

detailed experimental protocols for researchers to determine solubility parameters in their own

laboratories.

Quantitative Solubility Data
The available quantitative data for the solubility of sodium antimonate (NaSbO₃) is limited.

The following table summarizes the known values. It is important to note that "slightly soluble"

is a common qualitative descriptor for this compound, indicating that its solubility is low in

water.

Solvent Temperature (°C) Solubility Citation

Water 25 594 mg/L [1]

Qualitative Solubility:

Multiple sources indicate the following qualitative solubility characteristics for sodium
antimonate:
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Soluble in:

Tartaric acid solution

Sodium sulfide solution

Concentrated sulfuric acid

Slightly soluble to insoluble in:

Alcohol

Ammonium salt solutions

Acetic acid

Dilute alkali solutions

Dilute inorganic acids

Cold water[2]

It is noted that sodium antimonate hydrolyzes in hot water to form a colloid.[2]

Factors Affecting Solubility
The solubility of sodium antimonate, like other inorganic salts, is influenced by several factors.

Understanding these factors is crucial for controlling its dissolution and precipitation in various

applications.
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Factors Affecting Sodium Antimonate Solubility

Sodium Antimonate
Solubility

Temperature

 generally increases
 with temperature

pH

 affects speciation
 and solubility

Solvent Composition

 polarity and complexing
 agents are key

Common Ion Effect decreases solubility
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Factors influencing the solubility of sodium antimonate.

Experimental Protocols for Solubility Determination
This section provides detailed methodologies for determining the solubility of sodium
antimonate. These protocols can be adapted based on the specific solvent and experimental

conditions.

General Experimental Workflow
The following diagram illustrates a general workflow for determining the solubility of sodium
antimonate.
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General Workflow for Solubility Determination

Preparation

Equilibration

Phase Separation
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Monitor equilibration time
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Analyze the concentration of
dissolved antimonate in the supernatant

Calculate Solubility

end

Solubility Data
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A typical experimental workflow for determining solubility.
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Gravimetric Method for Aqueous Solubility
This method is suitable for determining the solubility of sodium antimonate in water at a

specific temperature.

Materials:

Sodium Antimonate (NaSbO₃), analytical grade

Deionized water

Thermostatically controlled water bath or incubator

Magnetic stirrer and stir bars

Analytical balance

Drying oven

Filtration apparatus (e.g., syringe filters with 0.22 µm pore size)

Glassware: Erlenmeyer flasks, beakers, volumetric flasks

Procedure:

Preparation of Saturated Solution:

Add an excess amount of sodium antimonate to a known volume of deionized water in

an Erlenmeyer flask. The presence of undissolved solid is essential to ensure saturation.

Place the flask in a thermostatic water bath set to the desired temperature.

Stir the suspension vigorously using a magnetic stirrer for a predetermined period (e.g.,

24-48 hours) to ensure equilibrium is reached. The equilibration time should be

determined experimentally by taking samples at different time points until the

concentration of the solute in the solution becomes constant.[3]

Sample Collection and Filtration:
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Allow the suspension to settle for a short period within the temperature-controlled

environment.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

syringe to match the equilibration temperature.

Immediately filter the supernatant through a 0.22 µm syringe filter into a pre-weighed, dry

container. This step is critical to remove all undissolved particles.

Gravimetric Analysis:

Accurately weigh the container with the filtrate to determine the mass of the solution.

Evaporate the solvent by placing the container in a drying oven at a suitable temperature

(e.g., 105-110 °C) until a constant weight of the dried residue (sodium antimonate) is

achieved.[3][4]

Calculation of Solubility:

Calculate the mass of the dissolved sodium antimonate by subtracting the initial weight

of the empty container from the final weight of the container with the dried residue.

Calculate the mass of the water by subtracting the mass of the dissolved sodium
antimonate from the total mass of the solution.

Express the solubility in grams of sodium antimonate per 100 g of water or in other

desired units (e.g., mg/L).

Spectroscopic and Titrimetric Methods for Lower
Solubilities
For solvents where the solubility of sodium antimonate is very low, gravimetric methods may

not be sensitive enough. In such cases, spectroscopic or titrimetric methods can be employed

to determine the concentration of antimony in the saturated solution.

3.3.1. Sample Preparation (as in 3.2.1 and 3.2.2)

Follow the same procedure for preparing the saturated solution and filtering the supernatant.
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3.3.2. Analytical Determination of Antimony Concentration

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS): These are highly sensitive methods for determining the elemental

concentration of antimony. The filtered supernatant is appropriately diluted and analyzed. A

calibration curve prepared from standard solutions of antimony is used for quantification.

Titrimetric Methods:

Iodometric Titration: The antimonate in the filtered solution can be determined by

iodometric titration. The Sb(V) is reduced to Sb(III) with potassium iodide in an acidic

solution, and the liberated iodine is then titrated with a standard solution of sodium

thiosulfate.[5][6]

Permanganate Titration: In an acidic medium, Sb(III) can be titrated with a standard

solution of potassium permanganate. For this, any Sb(V) in the sample would first need to

be reduced to Sb(III).[7]

Cerium (IV) Sulfate Titration: This method can also be used for the determination of

antimony in solution.[8][9]

3.3.3. Calculation of Solubility

The concentration of antimony determined by any of the above analytical methods is then used

to calculate the solubility of sodium antimonate, taking into account the stoichiometry and any

dilutions performed.

Conclusion
This technical guide has summarized the currently available solubility data for sodium
antimonate and provided detailed experimental protocols for its determination. The lack of

comprehensive quantitative data, particularly concerning the effects of temperature and pH,

highlights an area for further research. The provided methodologies offer a robust framework

for scientists and researchers to generate this much-needed data, which is essential for the

effective application of sodium antimonate in various fields, including materials science and

drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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